Cas no 1547011-38-0 (4-bromo-N,1-dimethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine
• CAS No: 1547011-38-0
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• CID: 5793224
• PubChem ID: 83877331
• Update Time: 2025-10-21

4-bromo-N,1-dimethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine
• 1547011-38-0
• EN300-7046116

• Inchi： 1S/C5H8BrN3/c1-7-5-4(6)3-9(2)8-5/h3H,1-2H3,(H,7,8)
• InChI Key： YCIDYPXJKFQTDM-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1NC

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 289.2±25.0 °C(Predicted)
• pka: 2.56±0.25(Predicted)

Additional information on 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine

Introduction to 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine (CAS No. 1547011-38-0)

4-bromo-N,1-dimethyl-1H-pyrazol-3-amine, identified by its Chemical Abstracts Service number CAS No. 1547011-38-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocycle characterized by a five-membered ring containing two nitrogen atoms. The presence of a bromine substituent at the 4-position and methyl groups at the 1- and 3-positions introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The pyrazole core is a privileged structure in medicinal chemistry, widely recognized for its biological activity and structural diversity. Pyrazole derivatives have been extensively explored for their potential as antimicrobial, anti-inflammatory, anticancer, and anti-viral agents. The specific substitution pattern of 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine enhances its reactivity, enabling further functionalization through various synthetic strategies. This flexibility has positioned it as a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The brominated pyrazole derivatives, including 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine, have been particularly studied for their potential in targeting kinases and other enzymes involved in cancer progression. For instance, modifications of the pyrazole ring have led to the discovery of inhibitors that selectively inhibit tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

One of the most compelling aspects of 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine is its role as a building block in the synthesis of small-molecule drugs. The bromine atom at the 4-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures prevalent in many bioactive molecules. Additionally, the methyl groups at the 1- and 3-positions provide handles for further derivatization via nucleophilic substitution or metalation reactions.

The pharmaceutical industry has leveraged these synthetic advantages to develop novel compounds with therapeutic potential. For example, researchers have utilized 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine to synthesize analogs with enhanced binding affinity to protein targets. These derivatives have shown promise in preclinical studies as inhibitors of enzymes implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrazole scaffold's ability to modulate enzyme activity while maintaining low toxicity makes it an attractive candidate for drug development.

Moreover, the structural features of 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine contribute to its pharmacokinetic profile. The presence of lipophilic substituents facilitates membrane permeability, while the nitrogen atoms enhance solubility in biological fluids. These properties are critical for ensuring adequate absorption, distribution, metabolism, and excretion (ADME) characteristics of drug candidates. Recent computational studies have further highlighted how variations in substitution patterns can fine-tune these pharmacokinetic properties.

The synthesis of 4-bromo-N,1-dimethyl-1H-pyrazol-3-amine itself is an area of active investigation. Researchers have developed efficient synthetic routes that minimize waste and maximize yield. One such method involves the bromination of a pre-formed pyrazole derivative followed by N-methylation using reagents such as dimethyl sulfate or methyl iodide under controlled conditions. Advances in green chemistry principles have also led to the exploration of solvent-free reactions or catalytic systems that reduce environmental impact.

In conclusion,4-bromo-N,1-dimethyl-1H-pyrazol-3-aminesignificant potential as both a research tool and a precursor for drug development. Its unique structural features enable diverse chemical modifications, making it a valuable asset in medicinal chemistry libraries. As research continues to uncover new therapeutic targets and synthetic methodologies,CAS No. 1547011380will undoubtedly play an increasingly important role in the discovery and development of next-generation pharmaceuticals.